5-acetyl-N-{[2-(3-hydroxy-1-piperidinyl)-3-pyridinyl]methyl}-2-thiophenecarboxamide

• IUPAC Name: 5-acetyl-N-[[2-(3-hydroxypiperidin-1-yl)pyridin-3-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H21N3O3S/c1-12(22)15-6-7-16(25-15)18(24)20-10-13-4-2-8-19-17(13)21-9-3-5-14(23)11-21/h2,4,6-8,14,23H,3,5,9-11H2,1H3,(H,20,24)
• InChI Key: SEFFXBILPZDLBS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(S1)C(=O)NCC2=C(N=CC=C2)N3CCCC(C3)O
• Molecular Formula: C18H21N3O3S
• Molecular Weight: 359.4 g/mol

Description

“5-acetyl-N-{[2-(3-hydroxy-1-piperidinyl)-3-pyridinyl]methyl}-2-thiophenecarboxamide” is a compound that likely contains a piperidine moiety. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine-containing compounds has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. The method proposed by the authors combines three reactions in one step: the removal of the metalation group, dehydroxylation, and pyridine reduction.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.